Cas no 2137723-10-3 (Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)-)

• Product Name: Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)-
• CAS No: 2137723-10-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5257473
• PubChem ID: 165950457
• Update Time: 2025-10-28

Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)-
• EN300-372258
• 2137723-10-3
• 2-({tricyclo[4.3.1.0,3,8]decan-4-yl}amino)acetic acid

• Inchi： 1S/C12H19NO2/c14-12(15)6-13-11-5-8-1-7-2-9(3-8)10(11)4-7/h7-11,13H,1-6H2,(H,14,15)
• InChI Key： VNTKDIQDLFXWHV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1C2C3CC(CC(C3)C2)C1

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 361.6±25.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)

Additional information on Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)-

Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)-: A Comprehensive Overview

Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)- (CAS No. 2137723-10-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of glycine, a simple amino acid that plays a fundamental role in various biological processes. The addition of the octahydro-2,5-methano-1H-indenyl group introduces a complex bicyclic structure, which significantly alters the compound's chemical properties and potential applications.

The structure of Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)- consists of a glycine backbone with an amino group (-NH₂) and a carboxylic acid group (-COOH), attached to an octahydroindene moiety. This bicyclic system is derived from indene, a polycyclic aromatic hydrocarbon, but with hydrogenation to form an octahydro structure. The methano bridge further adds complexity to the molecule, creating a rigid and potentially bioactive framework. This unique combination makes the compound an interesting subject for both academic research and industrial applications.

Recent studies have explored the potential of Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)- in drug discovery and development. Its structural features suggest that it could serve as a lead compound for designing novel therapeutic agents. For instance, researchers have investigated its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, which are critical in numerous physiological processes. These findings highlight the compound's potential in treating conditions like neurological disorders and cardiovascular diseases.

In addition to its pharmacological applications, Glycine, N-(octahydro-2,5-methano-1H-inden-7-yl)- has also been studied for its role in chemical synthesis. Its bicyclic structure makes it an ideal building block for constructing more complex molecules with diverse functionalities. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of enantiomerically pure forms of this compound, which is crucial for drug development.

The synthesis of Glycine, N-(octahydro-2,5-methano-1H-indenyl)- involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the indene ring system through cyclization reactions and subsequent hydrogenation to achieve the octahydro structure. The introduction of the glycine moiety typically involves nucleophilic substitution or coupling reactions under mild conditions to preserve the integrity of the bicyclic system.

From an analytical perspective, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of Glycine, N-(octahydroindanoyl)- derivatives. These methods provide detailed insights into the molecular architecture and help ensure the quality control standards required for pharmaceutical applications.

In conclusion, Glycine, N-(octahydroindanoyl)- (CAS No. 2137723-10-) represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure offers immense potential for drug discovery and chemical synthesis. As research continues to uncover its properties and applications further exploration into this compound will undoubtedly contribute to advancements in medicine and related fields.